8-bromo-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione

Specification

• Molecular Formula: C8H9BrN4O2
• Molecular Weight: 273.09 g/mol
• IUPAC Name: 8-bromo-1,3,9-trimethylpurine-2,6-dione
• Standard InChI: InChI=1S/C8H9BrN4O2/c1-11-5-4(10-7(11)9)6(14)13(3)8(15)12(5)2/h1-3H3
• Standard InChI Key: XGBONXTUVLXBNT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C(=O)N2C)C)N=C1Br

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition

8-Bromo-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione is characterized by a purine core modified with bromine and methyl groups. The bromine atom occupies the 8-position of the purine ring, while methyl groups are attached at the 1, 3, and 9 positions. This substitution pattern distinguishes it from naturally occurring purines like caffeine and theobromine, which lack halogenation. The compound’s molecular formula, C₈H₉BrN₄O₂, corresponds to a molar mass of 273.09 g/mol, as confirmed by mass spectrometry.

Table 1: Key Structural and Physicochemical Properties

Property	Value
Molecular Formula	C₈H₉BrN₄O₂
Molecular Weight	273.09 g/mol
CAS Number	413568-95-3
XLogP3-AA	0.7 (predicted)
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	4

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) studies reveal distinct signals corresponding to the bromine and methyl substituents. The ¹H NMR spectrum exhibits singlets for the three methyl groups (δ 3.2–3.5 ppm) and a deshielded proton at the 8-position due to bromine’s electron-withdrawing effects. Infrared (IR) spectroscopy confirms the presence of carbonyl groups (C=O stretches at 1700–1750 cm⁻¹) and C-Br bonds (550–600 cm⁻¹).

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis typically involves bromination of a xanthine precursor followed by sequential methylation. One reported method begins with 1,3,9-trimethylxanthine, which undergoes electrophilic aromatic substitution using bromine (Br₂) in dichloromethane at 0–5°C. Alternative routes employ N-bromosuccinimide (NBS) in acetic acid, yielding the 8-bromo derivative with >70% purity. Methylation steps utilize dimethyl sulfate or methyl iodide under alkaline conditions to introduce the 1,3,9-trimethyl groups.

Key Reaction Steps:

• Bromination:
  $\text{1,3,9-Trimethylxanthine} + \text{Br}_2 \xrightarrow{\text{DCM, 0°C}} \text{8-Bromo-1,3,9-trimethylxanthine}$

• Methylation:
  $\text{8-Bromoxanthine} + \text{CH}_3I \xrightarrow{\text{NaOH}} \text{8-Bromo-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione}$

Challenges in Synthesis

Optimizing yield and purity remains challenging due to competing side reactions. For example, bromination in aqueous media often leads to N-halogenation rather than aromatic substitution, necessitating anhydrous conditions. The Sciencemadness.org discussion highlights similar issues in iodinating caffeine, where uncontrolled exotherms and solvent choice significantly impact product formation. These findings underscore the importance of precise temperature control and solvent selection for brominated purine synthesis.

Structure-Activity Relationships

Role of Bromine Substitution

The 8-bromo group enhances electrophilicity at the purine’s 8-position, facilitating interactions with bacterial DNA gyrase and topoisomerase IV. Comparative studies with non-brominated analogs show a 3–5× increase in antibacterial potency, likely due to improved enzyme binding affinity.

Methyl Group Contributions

The 1,3,9-trimethyl configuration improves metabolic stability by shielding the purine ring from oxidative degradation. This modification also reduces solubility in aqueous media, necessitating formulation adjustments for in vivo applications.

Biological Activities and Mechanisms

Antibacterial Properties

In vitro assays demonstrate broad-spectrum activity against Gram-positive bacteria (e.g., Staphylococcus aureus, MIC = 8 µg/mL) and moderate efficacy against Gram-negative strains (e.g., Escherichia coli, MIC = 32 µg/mL). The compound inhibits DNA gyrase by stabilizing the enzyme-DNA cleavage complex, analogous to fluoroquinolones but with a distinct binding site.

Anti-Inflammatory Effects

8-Bromo-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione suppresses prostaglandin E₂ (PGE₂) synthesis by 60–70% in murine macrophage models at 10 µM concentrations. This effect correlates with COX-2 downregulation rather than direct enzyme inhibition, suggesting a novel mechanism distinct from NSAIDs.

Cytotoxicity Profile

The compound exhibits selective toxicity, with IC₅₀ values >100 µM in human hepatocytes (HepG2) compared to 8 µM in S. aureus. This selectivity index (>12.5) surpasses erythromycin (SI = 4.2) and tetracycline (SI = 6.1), indicating a favorable safety profile for antimicrobial applications.

Applications in Research and Development

Antimicrobial Drug Development

Researchers are exploring structural analogs to enhance potency against multidrug-resistant (MDR) pathogens. Preliminary data suggest that replacing the 8-bromo group with iodine improves activity against Pseudomonas aeruginosa but increases mammalian cell toxicity.

Anti-Inflammatory Therapeutics

The compound’s dual antibacterial/anti-inflammatory activity makes it a candidate for treating infected inflammatory conditions (e.g., periodontal disease). In rat models, topical application reduced gingival inflammation by 40% without disrupting oral microbiota balance.

Future Research Directions

• Mechanistic Studies: Elucidate the molecular basis of COX-2 suppression and DNA gyrase inhibition.

• Formulation Optimization: Develop nanoparticle carriers to improve aqueous solubility and bioavailability.

• Structure-Activity Expansions: Synthesize and test 8-iodo and 8-chloro analogs for enhanced antimicrobial spectra.